![molecular formula C11H19NO3 B2445224 1-(3-Methylbutanoyl)piperidine-2-carboxylic acid CAS No. 1032056-84-0](/img/structure/B2445224.png)
1-(3-Methylbutanoyl)piperidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(3-Methylbutanoyl)piperidine-2-carboxylic acid” is a chemical compound with the CAS Number: 1032056-84-0 . Its IUPAC name is 1-(3-methylbutanoyl)-2-piperidinecarboxylic acid . The molecular weight of this compound is 213.28 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H19NO3/c1-8(2)7-10(13)12-6-4-3-5-9(12)11(14)15/h8-9H,3-7H2,1-2H3,(H,14,15) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound is a powder at room temperature .Scientific Research Applications
Cancer Treatment Research
- The structure of (2S, 4S) -1 - [(3-chloro-2-fluoro - phenyl) methyl] -4 - [[3-fluoro-6 - [(5-methyl -1H- pyrazole-3 -yl ) amino] -2-pyridyl] methyl] -2-methyl - piperidine-4-carboxylic acid has been identified as a compound that may inhibit Aurora A, thus potentially useful in treating cancer (ロバート ヘンリー,ジェームズ, 2006).
Synthesis of Heterocyclic Amino Acids
- Methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates, related to piperidine-4-carboxylic and piperidine-3-carboxylic acids, were synthesized as novel heterocyclic amino acids. These are used for achiral and chiral building blocks in chemical synthesis (Matulevičiūtė et al., 2021).
Structural and Spectroscopic Studies
- Diastereomeric complexes of (R/S)-piperidine-3-carboxylic acid with (2R,3R)-tartaric acid were characterized by single-crystal X-ray analysis, FTIR and NMR spectroscopies, and DFT calculations. This research contributes to understanding molecular interactions and structure (Bartoszak-Adamska et al., 2011).
Synthesis of Natural Products and Pharmacologically Interesting Compounds
- Studies on the preparation and reactivity of 1-benzyl-2,4-piperidinedione-3-carboxylic acid derivatives highlight their use as synthetic intermediates in the synthesis of natural products and compounds with pharmacological interest (Ibenmoussa et al., 1998).
Electrochemical Studies in Cardiovascular Research
- Nitriles of 4-aryl-5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid, prepared with the involvement of piperidine, were studied for their cardiovascular activity and electrochemical oxidation. This research provides insights into the development of cardiovascular therapeutic agents (Krauze et al., 2004).
Inhibitors of Matrix Metalloproteinases
- A series of carboxylic acids containing a substituted piperidine were synthesized and tested for inhibition of selected matrix metalloproteinases, showing potential in treating various diseases associated with matrix metalloproteinases (Pikul et al., 2001).
Safety and Hazards
Properties
IUPAC Name |
1-(3-methylbutanoyl)piperidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-8(2)7-10(13)12-6-4-3-5-9(12)11(14)15/h8-9H,3-7H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTXXCRICEBFHRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)N1CCCCC1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1032056-84-0 |
Source
|
Record name | 1-(3-methylbutanoyl)piperidine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.